Cas no 51673-11-1 (2-[(2,4,6-trimethylphenoxy)methyl]oxirane)

• Product Name: 2-[(2,4,6-trimethylphenoxy)methyl]oxirane
• CAS No: 51673-11-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 935690
• PubChem ID: 296038
• Update Time: 2025-04-19

2-[(2,4,6-trimethylphenoxy)methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4,6-trimethylphenoxy)methyl]oxirane
• AC1L6PHP
• NSC165817
• NSC-165817
• DB-104028
• DTXSID30304447
• 51673-11-1
• AKOS010467164
• SCHEMBL4470150

• Inchi： 1S/C12H16O2/c1-8-4-9(2)12(10(3)5-8)14-7-11-6-13-11/h4-5,11H,6-7H2,1-3H3
• InChI Key： VSLBTETWJICFKD-UHFFFAOYSA-N
• SMILES： O1CC1COC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 284.6°C at 760 mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.528
• PSA: 21.76
• LogP: 2.38940